Cas no 1379308-14-1 (4,5-dichloroquinazolin-2-amine)

• Product Name: 4,5-dichloroquinazolin-2-amine
• CAS No: 1379308-14-1
• MF: C₈H₅Cl₂N₃
• MW: 214.051398992538
• CID: 4592630
• Update Time: 2025-06-08

4,5-dichloroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinamine, 4,5-dichloro-
• 4,5-DICHLORO-2-QUINAZOLINAMINE
• 4,5-Dichloroquinazolin-2-amine
• 4,5-dichloroquinazolin-2-amine

• Inchi： 1S/C8H5Cl2N3/c9-4-2-1-3-5-6(4)7(10)13-8(11)12-5/h1-3H,(H2,11,12,13)
• InChI Key： QLEMYPFWFAXCLJ-UHFFFAOYSA-N
• SMILES： N1=C2C(C(Cl)=CC=C2)=C(Cl)N=C1N

Additional information on 4,5-dichloroquinazolin-2-amine

Introduction to 4,5-dichloroquinazolin-2-amine (CAS No. 1379308-14-1)

4,5-dichloroquinazolin-2-amine (CAS No. 1379308-14-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, antibacterial, and antiviral properties. The unique structural features of 4,5-dichloroquinazolin-2-amine make it a promising candidate for further research and development in drug discovery.

The chemical structure of 4,5-dichloroquinazolin-2-amine consists of a quinazoline core with two chlorine atoms substituted at the 4 and 5 positions, and an amino group at the 2 position. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, such as enhanced solubility and stability. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its potential use in therapeutic applications.

Recent studies have highlighted the potential of 4,5-dichloroquinazolin-2-amine as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, 4,5-dichloroquinazolin-2-amine has been shown to inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells and play a critical role in tumor progression.

In addition to its antitumor properties, 4,5-dichloroquinazolin-2-amine has also been investigated for its antibacterial and antiviral activities. Studies have demonstrated that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antibiotics. Furthermore, preliminary research suggests that 4,5-dichloroquinazolin-2-amine may have antiviral properties against certain RNA viruses, although more extensive studies are needed to confirm these findings.

The synthesis of 4,5-dichloroquinazolin-2-amine typically involves a multi-step process that starts with the reaction of 2-chloroaniline with an appropriate reagent to form the quinazoline core. Subsequent chlorination at the 4 and 5 positions followed by amination at the 2 position completes the synthesis. Various synthetic routes have been reported in the literature, each with its own advantages and limitations in terms of yield and purity. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,5-dichloroquinazolin-2-amine in various therapeutic settings. Early-phase trials have shown promising results, with patients exhibiting good tolerability and favorable pharmacokinetic profiles. However, more extensive clinical trials are necessary to fully assess the compound's therapeutic potential and identify any potential side effects or adverse reactions.

In conclusion, 4,5-dichloroquinazolin-2-amine (CAS No. 1379308-14-1) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it a promising candidate for further research and development in drug discovery. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in treating various diseases.